Cas no 88486-53-7 (Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester)
88486-53-7 structure
Product Name:Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester
CAS No:88486-53-7
MF:C14H11BrO3
MW:307.139343500137
CID:630972
PubChem ID:2714976
Update Time:2025-04-19
Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester
- (4-bromophenyl)methyl 3-hydroxybenzoate
- Z19697354
- AKOS002505090
- 88486-53-7
- DTXSID60369044
- AB01330057-02
- NCGC00336264-01
-
- Inchi: 1S/C14H11BrO3/c15-12-6-4-10(5-7-12)9-18-14(17)11-2-1-3-13(16)8-11/h1-8,16H,9H2
- InChI Key: RYJNQCCWVCTPEB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)COC(C1C=CC=C(C=1)O)=O
Computed Properties
- Exact Mass: 305.98916g/mol
- Monoisotopic Mass: 305.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 46.5Ų
Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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